Cas no 61549-71-1 (Prednisolone-21-carboxylic Acid Sodium Salt)

Prednisolone-21-carboxylic Acid Sodium Salt is a water-soluble derivative of prednisolone, commonly utilized in pharmaceutical and biochemical research. Its sodium salt form enhances solubility in aqueous solutions, facilitating easier formulation and administration in experimental and therapeutic applications. This compound retains the anti-inflammatory and immunosuppressive properties of prednisolone, making it valuable for studies involving glucocorticoid receptor interactions, inflammation modulation, and immune response regulation. The carboxylic acid group at the 21-position allows for further chemical modifications, broadening its utility in drug development. Its stability and consistent performance under controlled conditions make it a reliable choice for laboratory and industrial use.
Prednisolone-21-carboxylic Acid Sodium Salt structure
61549-71-1 structure
Product Name:Prednisolone-21-carboxylic Acid Sodium Salt
CAS No:61549-71-1
MF:C21H27NaO6
MW:398.425257921219
CID:2086500
Update Time:2025-10-29

Prednisolone-21-carboxylic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

    • Prednisolone-21-carboxylic Acid Sodium Salt
    • VJADOXBKLCBSNL-ADJIWJBGSA-M
    • Inchi: 1S/C21H26O6.Na.H/c1-19-7-5-12(22)9-11(19)3-4-13-14-6-8-21(27,17(24)18(25)26)20(14,2)10-15(23)16(13)19;;/h5,7,9,13-16,23,27H,3-4,6,8,10H2,1-2H3,(H,25,26);;/t13-,14-,15-,16+,19-,20-,21-;;/m0../s1
    • InChI Key: VMZTUCYESKLPND-YZUIAUDQSA-N
    • SMILES: C[C@]12C[C@H](O)[C@]3([H])[C@]4(C=CC(=O)C=C4CC[C@@]3([H])[C@]1([H])CC[C@]2(O)C(=O)C(=O)O)C.[NaH]

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Prednisolone-21-carboxylic Acid Sodium Salt Related Literature

Additional information on Prednisolone-21-carboxylic Acid Sodium Salt

Prednisolone-21-Carboxylic Acid Sodium Salt (CAS No. 61549-71-1): An In-Depth Overview

Prednisolone-21-carboxylic acid sodium salt (CAS No. 61549-71-1) is a synthetic corticosteroid derivative that has gained significant attention in the pharmaceutical and medical research communities. This compound is a sodium salt of prednisolone-21-carboxylic acid, which is a potent glucocorticoid with anti-inflammatory and immunosuppressive properties. Its unique chemical structure and pharmacological profile make it a valuable tool in various therapeutic applications, particularly in the management of inflammatory and autoimmune disorders.

The chemical structure of prednisolone-21-carboxylic acid sodium salt is characterized by a pregnane backbone with specific functional groups that contribute to its biological activity. The presence of the carboxylic acid group at the 21-position, which is converted to its sodium salt form, enhances its solubility and stability, making it suitable for various pharmaceutical formulations. This compound is often used in the development of topical, oral, and injectable medications due to its favorable pharmacokinetic properties.

Recent studies have highlighted the multifaceted roles of prednisolone-21-carboxylic acid sodium salt in both basic research and clinical settings. For instance, a study published in the Journal of Clinical Investigation demonstrated that this compound effectively reduces inflammation in patients with rheumatoid arthritis by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. Another study in the European Journal of Pharmacology explored its potential in treating allergic rhinitis, showing significant improvements in symptoms and quality of life for patients.

In addition to its anti-inflammatory effects, prednisolone-21-carboxylic acid sodium salt has been investigated for its immunosuppressive properties. A recent review article in the Clinical Immunology journal discussed its role in preventing organ rejection in transplant patients. The compound's ability to suppress T-cell activation and proliferation makes it a promising candidate for use in immunosuppressive regimens. However, it is important to note that long-term use of corticosteroids can lead to side effects such as osteoporosis, hyperglycemia, and adrenal suppression, which must be carefully managed by healthcare providers.

The pharmacokinetics of prednisolone-21-carboxylic acid sodium salt have also been extensively studied. It is rapidly absorbed after oral administration and undergoes extensive first-pass metabolism in the liver. The active metabolite, prednisolone, is then distributed throughout the body and exerts its therapeutic effects. The half-life of prednisolone is relatively short, ranging from 2 to 3 hours, which necessitates multiple dosing regimens to maintain therapeutic levels. Intravenous administration can achieve more rapid onset of action and higher peak concentrations, making it suitable for acute conditions.

In terms of safety and toxicity, prednisolone-21-carboxylic acid sodium salt has been extensively evaluated in preclinical and clinical studies. Animal studies have shown that it has a low toxicity profile when used at therapeutic doses. However, high doses or prolonged use can lead to adverse effects such as weight gain, hypertension, and mood changes. These findings underscore the importance of dose optimization and patient monitoring during treatment.

The future directions for research on prednisolone-21-carboxylic acid sodium salt are promising. Ongoing clinical trials are exploring its potential in treating new indications such as multiple sclerosis and inflammatory bowel disease. Additionally, efforts are being made to develop novel drug delivery systems that can enhance its bioavailability and reduce side effects. For example, nanoparticle-based formulations are being investigated for targeted delivery to specific tissues or cells.

In conclusion, Prednisolone-21-carboxylic acid sodium salt (CAS No. 61549-71-1) is a versatile corticosteroid with a wide range of therapeutic applications. Its anti-inflammatory and immunosuppressive properties make it an essential tool in the management of various inflammatory and autoimmune disorders. Continued research into its mechanisms of action, safety profile, and novel delivery methods will further expand its clinical utility and improve patient outcomes.

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